Cas no 877644-78-5 (ethyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 877644-78-5
• MF: C₂₂H₂₅N₅O₄
• MW: 423.465004682541
• CID: 6009067
• PubChem ID: 16615141
• Update Time: 2025-07-16

ethyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• SR-01000021814
• 877644-78-5
• VU0491326-1
• AKOS001369207
• SR-01000021814-1
• Z237527020
• F2542-1031
• ethyl 2-[6-(2-ethylphenyl)-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• ethyl 2-(8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate

• Inchi： 1S/C22H25N5O4/c1-6-15-10-8-9-11-16(15)26-13(3)14(4)27-18-19(23-21(26)27)24(5)22(30)25(20(18)29)12-17(28)31-7-2/h8-11H,6-7,12H2,1-5H3
• InChI Key： KWAAVPZYIHNZQJ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1CC(=O)OCC)=O)N=C1N(C3C=CC=CC=3CC)C(C)=C(C)N12

Computed Properties

• Exact Mass: 423.19065430g/mol
• Monoisotopic Mass: 423.19065430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 89.2Ų

Additional information on ethyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Ethyl 2-8-(2-Ethylphenyl)-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purin-3-ylacetate (CAS No. 877644-78-5)

Ethyl 2-8-(2-Ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 877644-78-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities. The compound's structure includes an imidazopyrimidine core with multiple substituents, which contribute to its diverse pharmacological properties.

The imidazopyrimidine scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the ethyl group and the 2-ethylphenyl substituent in the compound's structure adds to its lipophilicity and may influence its bioavailability and target selectivity. The trimethyl groups and the dioxo functionalities further enhance the compound's stability and reactivity.

Recent studies have explored the potential therapeutic applications of ethyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate in various disease models. One notable area of research is its activity as a kinase inhibitor. Kinases are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. Preliminary data suggest that this compound may selectively inhibit specific kinases, thereby disrupting aberrant signaling cascades and exerting therapeutic effects.

In addition to its kinase inhibitory properties, ethyl 2-8-(2-ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate has shown promise as an antiviral agent. Studies have demonstrated that it can effectively inhibit the replication of certain viruses by targeting viral enzymes or host cell factors essential for viral replication. This dual functionality as both a kinase inhibitor and an antiviral agent makes it a valuable candidate for further drug development.

The synthesis of ethyl 2-8-(2-ethyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the imidazopyrimidine core through cyclization reactions and the subsequent introduction of the various substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to optimize the synthesis process.

To evaluate the biological activity of ethyl 2-8-(2-Ethylphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1，2-g]purin -3 - ylacetic acid ethyl ester, in vitro assays have been conducted using cell lines relevant to cancer and viral infections. These assays have provided valuable insights into the compound's mechanism of action and potential therapeutic window. In addition to in vitro studies, preliminary in vivo experiments have been performed to assess the compound's pharmacokinetic properties and safety profile.

The pharmacokinetic analysis of ethyl 2-(8-(o-tolyl)-1-methylimidazo[1',5':5',6']pyrido[3',4':5:6]pyrrolo[3:4-c][1:6]naphthyridine -9(5h)-one -3 - yl) acetate ethyl ester has revealed favorable properties such as good oral bioavailability and a reasonable half-life. These characteristics are crucial for developing effective oral formulations for clinical use. Safety studies have also shown that the compound is well-tolerated at therapeutic doses with minimal adverse effects observed in preclinical models.

Despite these promising findings, further research is needed to fully elucidate the potential clinical applications of ethyl 2-(8-(o-tolyl)-1-methylimidazo[1',5':5',6']pyrido[3',4':5:6]pyrrolo[3:4-c][1:6]naphthyridine -9(5h)-one -3 - yl) acetate ethyl ester. Ongoing studies are focused on optimizing its chemical structure to enhance potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to develop robust analytical methods for monitoring plasma levels of the compound during clinical trials.

In conclusion, ethyl 2-(8-(o-tolyl)-1-methylimidazo[1',5':5',6']pyrido[3',4':5:6]pyrrolo[3:4-c][1:6]naphthyridine -9(5h)-one -3 - yl) acetate ethyl ester (CAS No. 877644-78-5) represents a promising lead compound with potential applications in cancer therapy and antiviral treatment. Its unique structural features and multifaceted biological activities make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research.